Cas no 1797176-11-4 (1-(furan-3-carbonyl)-4-(2-methylpropanesulfonyl)piperidine)

• Product Name: 1-(furan-3-carbonyl)-4-(2-methylpropanesulfonyl)piperidine
• CAS No: 1797176-11-4
• MF: C₁₄H₂₁NO₄S
• MW: 299.385843038559
• CID: 5370255
• Update Time: 2025-05-21

1-(furan-3-carbonyl)-4-(2-methylpropanesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-Furanyl[4-[(2-methylpropyl)sulfonyl]-1-piperidinyl]methanone
• 1-(furan-3-carbonyl)-4-(2-methylpropanesulfonyl)piperidine

• Inchi： 1S/C14H21NO4S/c1-11(2)10-20(17,18)13-3-6-15(7-4-13)14(16)12-5-8-19-9-12/h5,8-9,11,13H,3-4,6-7,10H2,1-2H3
• InChI Key： JDRGKSINXDXMPL-UHFFFAOYSA-N
• SMILES： C(C1C=COC=1)(N1CCC(S(CC(C)C)(=O)=O)CC1)=O

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.1±38.0 °C(Predicted)
• pka: -2.62±0.40(Predicted)

Additional information on 1-(furan-3-carbonyl)-4-(2-methylpropanesulfonyl)piperidine

Introduction to 1-(furan-3-carbonyl)-4-(2-methylpropanesulfonyl)piperidine (CAS No. 1797176-11-4)

1-(furan-3-carbonyl)-4-(2-methylpropanesulfonyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1797176-11-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic amine characterized by a six-membered ring containing one nitrogen atom. The presence of both a furan-3-carbonyl moiety and a 2-methylpropanesulfonyl group in its structure imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of potential therapeutic agents.

The structural composition of 1-(furan-3-carbonyl)-4-(2-methylpropanesulfonyl)piperidine is highly relevant to modern drug discovery efforts. The furan-3-carbonyl group, derived from furan derivatives, introduces rigidity and electronic characteristics that can influence binding interactions with biological targets. Concurrently, the 2-methylpropanesulfonyl group contributes to the compound's solubility and metabolic stability, which are critical factors in drug design. These structural features make the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in piperidine derivatives due to their demonstrated efficacy as pharmacophores in various therapeutic areas. Studies have highlighted the role of piperidine scaffolds in enhancing drug-like properties such as bioavailability, metabolic stability, and binding affinity. The specific modification of 1-(furan-3-carbonyl)-4-(2-methylpropanesulfonyl)piperidine with these functional groups aligns with current trends in drug development, where structural optimization is key to improving therapeutic outcomes.

One of the most compelling aspects of 1-(furan-3-carbonyl)-4-(2-methylpropanesulfonyl)piperidine is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The unique structural features of this compound make it an attractive building block for such inhibitors.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel drug candidates. Molecular modeling techniques have been employed to evaluate the binding interactions between 1-(furan-3-carbonyl)-4-(2-methylpropanesulfonyl)piperidine and target proteins. These studies have provided insights into how modifications at different positions of the molecule can enhance its binding affinity and selectivity. Such computational approaches are integral to modern drug discovery pipelines, allowing for rapid identification of promising candidates for further experimental validation.

The synthesis of 1-(furan-3-carbonyl)-4-(2-methylpropanesulfonyl)piperidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the furan-3-carbonyl group typically involves condensation reactions with appropriate precursors, while the 2-methylpropanesulfonyl group is often incorporated through sulfonylation reactions. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications.

In addition to its potential as an intermediate in drug synthesis, 1-(furan-3-carbonyl)-4-(2-methylpropanesulfonyl)piperidine has shown promise in other areas of research. For instance, it has been explored as a precursor for materials with specialized properties, such as liquid crystals or functional polymers. The ability to fine-tune its structure allows researchers to tailor its physical and chemical characteristics for specific applications.

The pharmacological profile of 1-(furan-3-carbonyl)-4-(2-methylpropanesulfonyl)piperidine is still under investigation, but preliminary studies suggest that it may exhibit various biological activities depending on its derivatives. Researchers are particularly interested in its potential as an antagonist or agonist for certain receptors or enzymes. Further preclinical studies are needed to elucidate its mechanisms of action and therapeutic potential.

The development of novel pharmaceuticals relies heavily on access to high-quality intermediates like 1-(furan-3-carbonyl)-4-(2-methylpropanesulfonyl)piperidine. Its availability through reliable chemical suppliers ensures that researchers can conduct experiments without interruption, accelerating the pace of discovery. As synthetic methods continue to improve, the cost-effectiveness and scalability of producing such compounds will also enhance, making them more accessible for industrial applications.

In conclusion,1-(furan-3-carbonyl)-4-(2-methylpropanesulfonyl)piperidine (CAS No. 1797176-11-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable asset in drug development efforts aimed at addressing unmet medical needs. With ongoing research uncovering new possibilities for this compound,its importance is likely to grow as new therapeutic strategies emerge.